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Compound of Interest

Compound Name: 1-Naphthylamine

Cat. No.: B7760904 Get Quote

This guide provides a comprehensive technical overview of 1-Naphthylamine (α-

Naphthylamine), a pivotal aromatic amine in synthetic chemistry. Tailored for researchers,

scientists, and professionals in drug development, this document delves into the core chemical

properties, structural characteristics, synthesis, and key applications of this compound,

underpinned by field-proven insights and authoritative references.

Introduction: The Significance of 1-Naphthylamine
1-Naphthylamine, systematically named naphthalen-1-amine, is a primary aromatic amine

derived from naphthalene.[1][2][3] It has historically been a cornerstone in the chemical

industry, particularly as a precursor in the synthesis of a wide array of azo dyes.[1][2] Beyond

its role in coloration, 1-Naphthylamine serves as a crucial intermediate in the production of

agrochemicals, antioxidants for rubber, and various organic compounds, including the

synthesis of 1-naphthol.[1][4] Its utility in research and development is marked by its reactive

amino group and the fused ring system of naphthalene, which allow for diverse chemical

transformations.

However, the application of 1-Naphthylamine is not without its challenges. Historical

occupational exposure has been linked to an increased risk of bladder cancer, largely attributed

to the presence of the highly carcinogenic isomer, 2-naphthylamine, as an impurity in early

commercial preparations.[1][5] Modern manufacturing processes have significantly reduced

this contamination.[6][7] Pure 1-Naphthylamine is classified by the International Agency for
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Research on Cancer (IARC) as a Group 3 carcinogen, meaning it is not classifiable as to its

carcinogenicity to humans, though it is regulated as a potential occupational carcinogen by

various agencies.[1] This underscores the importance of stringent safety protocols and a

thorough understanding of its toxicological profile when handling this compound.[8][9]

Molecular Structure and Chemical Identity
The chemical identity of 1-Naphthylamine is defined by its molecular formula, C₁₀H₉N, and a

molecular weight of approximately 143.19 g/mol .[1][2][10] The structure consists of a

naphthalene bicyclic aromatic system with an amino group (-NH₂) substituted at the C1 (or

alpha) position.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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